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ABVN vs AIBN decomposition temperature
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Compound Focus: 2,2'-Azobis(2,4-dimethylvaleronitrile)

CAS No.: 4419-11-8

Cat. No.: S579433

Quantitative Data Comparison

The table below summarizes the key thermal decomposition parameters for ABVN (2,2'-Azobis(2,4-

dimethylvaleronitrile)) and AIBN (2,2'-Azobis(isobutyronitrile)) based on experimental data.

Parameter ABVN AIBN

Chemical Full Name 2,2'-Azobis(2,4- 2,2'-Azobis(isobutyronitrile) [2] [3]
dimethylvaleronitrile) [1] [4]

Activation Energy (Ea) Information missing 122-132 kJ/mol [2] [3]

10-hour Half-life Temperature Information missing 65°C [3]

(in Toluene)

Heat of Decomposition (AHd) Data from DSC experiments  Information missing
[1]

Self-Accelerating Information missing ~50°C (for package) [3], ~63°C (for

Decomposition Temperature 50 kg package) [2]

(SADT)

Adiabatic Time to Maximum Information missing 24 hours [2]

Rate (TMRad) at 71.23°C
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The search results provide more extensive experimental data for AIBN than for ABVN. Key safety
parameters for AIBN are established, while similar definitive values for ABVN are not available in the

searched literature.

Experimental Protocols for Thermal Hazard Analysis

The experimental data in the search results were primarily obtained using the following methodologies:

o Differential Scanning Calorimetry (DSC): This technique was used to determine fundamental
thermal properties such as the apparent exothermic onset temperature (To), peak temperature
(Tp), and heat of decomposition (AHd) under different heating rates [1] [2]. Kinetic parameters like
activation energy were subsequently calculated using methods such as Flynn-Wall-Ozawa and

Friedman based on this DSC data [1] [2].

e Vent Sizing Package 2 (VSP2): This adiabatic calorimeter was employed to simulate runaway
reaction scenarios under conditions resembling real industrial incidents. It measured critical safety
parameters including the maximum pressure (Pmax), maximum temperature (Tmax), and

maximum self-heating rate ((dT/dt)max) [1].

e Large-Scale Tests (UN H.1): To determine the Self-Accelerating Decomposition Temperature
(SADT), large-scale experiments were conducted by placing commercial packages (5, 20, and 50 kg)
of AIBN in an oven at constant temperatures to find the lowest temperature at which self-

accelerating decomposition occurs within seven days [5] [6].

Key Insights for Researchers

¢ Focus on AIBN for Established Data: The available data provides a more complete thermal hazard
profile for AIBN. The SADT is a critical parameter for the safe storage and transportation of these
substances [5] [6].

¢ Recognize Decomposition Complexity: The decomposition of AIBN is not a simple single-step
process. Studies indicate it can decompose in solid, liquid, or solid-liquid co-existing phases, and
its behavior can be influenced by physical effects, sometimes leading to quasi-autocatalytic behavior

[2].
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e Consider Alternative Initiators: If toxicity of decomposition products is a concern, note that
alternative initiators like V-601 (Dimethyl 2,2'-azobis(2-methylpropionate)) are available. V-601
offers a similar 10-hour half-life temperature to AIBN but with significantly less toxic
decomposition products [3].

The following diagram illustrates the logical relationship and workflow for determining key thermal safety

parameters, connecting the experimental methods with the resulting data and safety conclusions.

Experimental Methods DSC VSP2 Large-Scale Test
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How to Proceed with ABVN Data

The search results I obtained contain less specific experimental data for ABVN. To build a complete

comparison guide, you may need to:

e Consult specialized chemical databases like those from Springer or Elsevier using the specific
terms "2,2'-azobis(2,4-dimethylvaleronitrile)" or "ABVN"

¢ Review the full text of the cited ABVN study [1] for potentially unreported values like activation
energy and half-life temperature
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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